Cas no 910656-41-6 (3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol)
910656-41-6 structure
Product Name:3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
CAS No:910656-41-6
MF:C7H13N3O2
MW:171.197021245956
CID:5037878
Update Time:2023-08-25
3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(5-amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
- 3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol
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- Inchi: 1S/C7H13N3O2/c1-3-7(11,4-2)5-9-10-6(8)12-5/h11H,3-4H2,1-2H3,(H2,8,10)
- InChI Key: NFFBOBFISMLEJM-UHFFFAOYSA-N
- SMILES: OC(C1=NN=C(N)O1)(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- XLogP3: 0.2
- Topological Polar Surface Area: 85.2
3-(5-Amino-1,3,4-oxadiazol-2-yl)pentan-3-ol Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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